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Compound of Interest

Compound Name: Propargyl benzenesulfonate

Cat. No.: B105320

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propargyl benzenesulfonate is a versatile organic compound that has carved a niche for itself
as a valuable reagent in the synthesis of complex organic molecules. Its utility stems from the
presence of two key functional groups: the propargyl group, which provides a reactive terminal
alkyne, and the benzenesulfonate group, an excellent leaving group. This combination makes it
a potent propargylating agent and a useful building block in a variety of synthetic
transformations, including nucleophilic substitutions, and as a precursor in the synthesis of
important pharmaceutical intermediates. This technical guide provides a comprehensive
overview of the synthesis, properties, and diverse applications of propargyl
benzenesulfonate, complete with detailed experimental protocols and quantitative data to
support its use in research and development.

Synthesis of Propargyl Benzenesulfonate

Propargyl benzenesulfonate is typically synthesized via the esterification of propargyl alcohol
with benzenesulfonyl chloride in the presence of a base.[1] This straightforward and high-
yielding reaction provides a stable and reliable source of the reagent for subsequent
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propargyl Benzenesulfonate: A Versatile Reagent in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105320#what-is-propargyl-benzenesulfonate-used-
for]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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